Cas no 899215-05-5 (1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 899215-05-5
• MF: C₂₁H₂₂FNO₄S
• MW: 403.467088222504
• CID: 6150733
• PubChem ID: 18559328
• Update Time: 2025-05-20

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• 1-butyl-3-((4-ethoxyphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one
• AB01295989-01
• 1-butyl-3-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-4-one
• NCGC00292694-01
• 899215-05-5
• AKOS001838434
• CCG-135649
• F1603-0307

• Inchi： 1S/C21H22FNO4S/c1-3-5-12-23-14-20(21(24)18-13-15(22)6-11-19(18)23)28(25,26)17-9-7-16(8-10-17)27-4-2/h6-11,13-14H,3-5,12H2,1-2H3
• InChI Key： AYEPHAGKLWZDLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(C=CC=2N(C=1)CCCC)F)=O)(=O)=O

Computed Properties

• Exact Mass: 403.12535752g/mol
• Monoisotopic Mass: 403.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No: 899215-05-5)

The compound 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No: 899215-05-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolones, which are well-known for their diverse applications in drug discovery and material science. The CAS number 899215-05-5 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The molecular structure of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one is characterized by a quinoline skeleton with several substituents that confer unique properties. The presence of a butyl group at position 1, an ethoxybenzenesulfonyl group at position 3, and a fluoro substituent at position 6 introduces steric and electronic effects that influence the compound's reactivity and biological activity. These features make it an interesting candidate for exploring its role in enzyme inhibition, drug delivery systems, and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are critical for its application in biological assays and further functionalization.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways, making it a potential lead compound for anti-cancer drug development. Additionally, the sulfonyl group attached to the benzene ring enhances its solubility in polar solvents, facilitating its use in drug delivery systems.

The fluoro substituent at position 6 plays a crucial role in modulating the electronic properties of the molecule, which is essential for its interaction with biological targets. Computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards certain protein receptors, further highlighting its potential as a therapeutic agent.

Moreover, the butyl group at position 1 contributes to the molecule's lipophilicity, which is an important parameter for drug bioavailability. This balance between hydrophilic and lipophilic properties makes 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one a versatile scaffold for further chemical modifications and functionalization.

In conclusion, 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No: 899215-05) represents a cutting-edge molecule with multifaceted applications in modern chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery and material science.